Cas no 49562-27-8 (Docosanonitrile)
Docosanonitrile structure
Product Name:Docosanonitrile
CAS No:49562-27-8
MF:C22H43N
MW:321.583526849747
MDL:MFCD32206150
CID:332554
PubChem ID:11970505
Update Time:2025-04-19
Docosanonitrile Chemical and Physical Properties
Names and Identifiers
-
- Docosanenitrile
- docosanonitrile
- D81066
- AKOS037645054
- EINECS 256-375-8
- MFCD32206150
- SCHEMBL11095447
- 49562-27-8
- DTXSID40197847
- EWV5DFK4MC
- NS00058247
- AS-56600
- HFTGJMVZTJBYLN-UHFFFAOYSA-N
- Docosanonitrile
-
- MDL: MFCD32206150
- Inchi: 1S/C22H43N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23/h2-21H2,1H3
- InChI Key: HFTGJMVZTJBYLN-UHFFFAOYSA-N
- SMILES: N#CCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 321.33979
- Monoisotopic Mass: 321.339550376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.2
- Topological Polar Surface Area: 23.8
Experimental Properties
- PSA: 23.79
Docosanonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VO694-50mg |
Docosanonitrile |
49562-27-8 | 95% | 50mg |
674.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VO694-200mg |
Docosanonitrile |
49562-27-8 | 95% | 200mg |
1686.0CNY | 2021-07-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D906926-250mg |
docosanonitrile |
49562-27-8 | 95% | 250mg |
¥1,684.80 | 2022-01-10 | |
| eNovation Chemicals LLC | D760349-100mg |
Docosanenitrile |
49562-27-8 | 95% | 100mg |
$190 | 2024-06-07 | |
| eNovation Chemicals LLC | D760349-250mg |
Docosanenitrile |
49562-27-8 | 95% | 250mg |
$225 | 2024-06-07 | |
| eNovation Chemicals LLC | D760349-500mg |
Docosanenitrile |
49562-27-8 | 95% | 500mg |
$420 | 2024-06-07 | |
| eNovation Chemicals LLC | D760349-1g |
Docosanenitrile |
49562-27-8 | 95% | 1g |
$515 | 2024-06-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D906926-1g |
docosanonitrile |
49562-27-8 | 95% | 1g |
¥4,212.00 | 2022-01-10 | |
| Aaron | AR0037VV-100mg |
Docosanenitrile |
49562-27-8 | 95% | 100mg |
$143.00 | 2025-01-21 | |
| Aaron | AR0037VV-250mg |
Docosanenitrile |
49562-27-8 | 95% | 250mg |
$213.00 | 2025-01-21 |
Docosanonitrile Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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